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Compound of Interest

Compound Name: Perfluorodecane sulfonic acid

Cat. No.: B031229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluorodecanesulfonic acid (PFDS) is a fully fluorinated organic compound belonging to the

class of per- and polyfluoroalkyl substances (PFAS). Due to the exceptional strength of the

carbon-fluorine bond, PFDS is highly persistent in the environment and has been detected in

various environmental matrices and biological systems. Its unique properties as a surfactant

have led to its use in various industrial applications. However, its persistence and potential for

bioaccumulation have raised significant toxicological concerns, making it a subject of intensive

research. This guide provides a detailed overview of the chemical structure, physicochemical

properties, analytical methodologies for its detection, and its known effects on biological

signaling pathways.

Chemical Structure and Identification
Perfluorodecanesulfonic acid is characterized by a ten-carbon perfluorinated chain attached to

a sulfonic acid head group. This structure imparts both hydrophobic (perfluorinated tail) and

hydrophilic (sulfonic acid head) properties to the molecule.

Chemical Formula: C₁₀HF₂₁O₃S

IUPAC Name: 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heneicosafluorodecane-1-sulfonic

acid
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CAS Number: 335-77-3

Synonyms: PFDS, Henicosafluorodecanesulfonic acid

Physicochemical Properties
The physicochemical properties of PFDS are crucial for understanding its environmental fate,

transport, and biological interactions. The following table summarizes key quantitative data for

PFDS.

Property Value Reference

Molecular Weight 600.14 g/mol [1]

Appearance Dark brown to black solid [1]

Density 1.8 g/cm³ [1]

Boiling Point
224–255 °C (435–491 °F;

497–528 K)
[1]

Vapor Pressure
3.31 × 10⁻⁶ Pa at 20°C

(experimental)
[2]

Water Solubility 570 mg/L (experimental) [2]

pKa
< 0 (Perfluoroalkane sulfonic

acids are very strong acids)
[3][4]

Solubility in Organic Solvents
Slightly soluble in DMSO and

Methanol
[5]

Toxicological Effects and Signaling Pathways
Research has indicated that perfluorodecanesulfonic acid can induce immunotoxicity. A key

molecular mechanism implicated in PFDS-induced toxicity is the activation of the nuclear factor

kappa B (NF-κB) signaling pathway.

NF-κB Signaling Pathway Activation by PFDS
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The NF-κB signaling pathway is a central regulator of inflammatory and immune responses. In

its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon

stimulation by various signals, including PFDS, the IκB kinase (IKK) complex is activated. IKK

then phosphorylates IκB proteins, targeting them for ubiquitination and subsequent degradation

by the proteasome. The degradation of IκB releases NF-κB, allowing it to translocate to the

nucleus, where it binds to specific DNA sequences and activates the transcription of target

genes involved in inflammation and immune responses.
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Caption: Canonical NF-κB signaling pathway activated by PFDS.

Experimental Protocols
Accurate and sensitive analytical methods are essential for the detection and quantification of

PFDS in various matrices. The most common and robust method for PFAS analysis is liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Analysis of PFDS in Water by LC-MS/MS
This protocol provides a general framework for the analysis of PFDS in water samples.

1. Sample Collection and Preservation:

Collect water samples in polypropylene bottles.

To minimize background contamination, ensure all sampling equipment is free of PFAS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b031229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preserve samples by adding a suitable agent (e.g., Trizma®) and store at 4°C.

2. Sample Preparation (Solid-Phase Extraction - SPE):

Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge with

methanol followed by ultrapure water.

Sample Loading: Load a known volume of the water sample onto the conditioned SPE

cartridge.

Washing: Wash the cartridge with a mild buffer to remove interfering substances.

Elution: Elute the retained PFDS from the cartridge using an appropriate solvent, typically

methanol with a small percentage of ammonium hydroxide.

Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and

reconstitute in a known volume of the initial mobile phase.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reversed-phase column.

Mobile Phase A: Aqueous solution with a buffer (e.g., ammonium acetate).

Mobile Phase B: Methanol or acetonitrile.

Gradient: A gradient elution program is used to separate PFDS from other compounds.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in negative ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

detection of PFDS. Specific precursor-to-product ion transitions for PFDS are monitored.

4. Quality Control:
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Analyze method blanks, laboratory control samples, and matrix spikes to ensure the

accuracy and precision of the results.

Use isotopically labeled internal standards to correct for matrix effects and variations in

instrument response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SPE Steps

1. Water Sample Collection
(Polypropylene Bottle)

2. Sample Preservation
(Store at 4°C)

3. Solid-Phase Extraction (SPE)

3a. Cartridge Conditioning
(Methanol, Water)

3b. Sample Loading

3c. Cartridge Washing

3d. Elution
(Methanol/Ammonium Hydroxide)

4. Concentration & Reconstitution

5. LC-MS/MS Analysis

6. Data Analysis & Quantification
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Caption: General workflow for PFDS analysis in water samples.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b031229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Perfluorodecanesulfonic acid is a persistent environmental contaminant with the potential to

induce immunotoxicity through the activation of the NF-κB signaling pathway. Understanding its

chemical properties and employing sensitive analytical methods are critical for assessing its

environmental impact and human exposure risks. The information and protocols provided in

this guide are intended to support researchers and scientists in their efforts to further

investigate the behavior and effects of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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